Cas no 75007-93-1 (3H-Imidazo[4,5-c]pyridine,2-(3-chlorophenyl)-)

• Product Name: 3H-Imidazo[4,5-c]pyridine,2-(3-chlorophenyl)-
• CAS No: 75007-93-1
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 571305
• PubChem ID: 153616
• Update Time: 2025-04-19

3H-Imidazo[4,5-c]pyridine,2-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine,2-(3-chlorophenyl)-
• 2-(3-chlorophenyl)-1(3)H-imidazo[4,5-c]pyridine
• 2-(3-Chlorophenyl)-1H-imidazo(4,5-c)pyridine
• 2-(3-chlorophenyl)-3H-imidazo[4,5-c]pyridine
• AKOS012572499
• 75007-93-1
• DTXSID90225982
• SCHEMBL7271736
• 1H-Imidazo(4,5-c)pyridine, 2-(3-chlorophenyl)-

• Inchi： 1S/C12H8ClN3/c13-9-3-1-2-8(6-9)12-15-10-4-5-14-7-11(10)16-12/h1-7H,(H,15,16)
• InChI Key： HSUFOOCQPDHMPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC2C=CN=CC=2N1

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 3.27830